7-bromo-4-(pyrimidin-2-ylmethyl)-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one

• Molecular Formula: C14H12BrN3O2
• Molecular Weight: 334.17 g/mol
• IUPAC Name: 7-bromo-4-(pyrimidin-2-ylmethyl)-2,3-dihydro-1,4-benzoxazepin-5-one
• InChI: InChI=1S/C14H12BrN3O2/c15-10-2-3-12-11(8-10)14(19)18(6-7-20-12)9-13-16-4-1-5-17-13/h1-5,8H,6-7,9H2
• InChI Key: FPFCVWKONVKYST-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)Br)C(=O)N1CC3=NC=CC=N3

Description

7-bromo-4-(pyrimidin-2-ylmethyl)-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one is a useful research compound. Its molecular formula is C14H12BrN3O2 and its molecular weight is 334.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7-Bromo-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one (1.0 g, 4.13 mmol) was dissolved in DMF (10 ml) cooled down in a ice/water bath and treated with sodium hydride (60% dispersion) (363 mg, 9.08 mmol) portion wise. After 10 min a solution of 2-(chloromethyl)pyrimidine hydrochloride (813 mg, 4.96 mmol) in DMF (4 ml) was added, the reaction mixture warmed up to room temperature and quenched with 12 mL of water after it was complete. The reaction mixture was extracted with EtOAc and water and the organic phase was dried, evaporated and purified by silica gel chromatography (95% DCM/MeOH) to afford 7-bromo-4-(pyrimidin-2-ylmethyl)-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one.

Synthesis routes and methods II

Procedure details